Cas no 90674-09-2 (Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 90674-09-2
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• MDL: MFCD12407820
• CID: 1079641
• PubChem ID: 135741797
• Update Time: 2025-05-28

Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• ethyl 7-amino-5-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• 7-amino-5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
• ethyl 7-amino-5-hydroxy-8-hydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• QC-5384
• SS-5030
• FT-0681739
• AKOS005073904
• ethyl7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• CS-0080955
• Ethyl 7-amino-5-oxo-1,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• 90674-09-2
• Ethyl 7-amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• DTXSID20670668
• ethyl 7-amino-5-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

• MDL： MFCD12407820
• Inchi： 1S/C9H10N4O3/c1-2-16-9(15)5-4-11-13-6(10)3-7(14)12-8(5)13/h3-4H,2,10H2,1H3,(H,12,14)
• InChI Key： VVEYHOUKUYSSTD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C(=CC(NC2=1)=O)N)=O

Computed Properties

• Exact Mass: 222.07500
• Monoisotopic Mass: 222.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.614
• Refractive Index: 1.71
• PSA: 102.74000
• LogP: 0.77500

Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate

Research Brief on Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 90674-09-2): Recent Advances and Applications

Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 90674-09-2) is a pyrazolopyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent synthetic approaches to Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate have emphasized green chemistry principles, with a focus on reducing hazardous byproducts and improving yield. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method using microwave-assisted reactions, achieving a yield of 85% with minimal environmental impact. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

In terms of biological activity, Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate has shown promising results as a scaffold for kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role in the development of selective inhibitors for cyclin-dependent kinases (CDKs), which are implicated in various cancers. The compound's ability to form hydrogen bonds with key amino acid residues in the ATP-binding pocket of CDKs makes it a valuable starting point for drug design. Additionally, its hydroxyl and amino groups provide sites for further chemical modifications to enhance potency and selectivity.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A 2024 study in the European Journal of Medicinal Chemistry reported that derivatives of Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics.

In conclusion, Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 90674-09-2) represents a multifaceted compound with broad applications in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for researchers in chemical biology and medicinal chemistry. Future studies should focus on optimizing its derivatives for clinical translation, particularly in oncology and infectious disease therapeutics.